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Compound of Interest

Compound Name: 2'-Deoxy-2'-fluoro-l-uridine

Cat. No.: B15567825

Get Quote

An objective comparison of fluorinated nucleoside analogs against the Hepatitis C Virus (HCV)

reveals a class of potent antiviral agents that have revolutionized treatment. These compounds

primarily target the HCV NS5B RNA-dependent RNA polymerase (RdRp), an enzyme essential

for viral replication.[1][2] By mimicking natural nucleotides, they are incorporated into the

growing viral RNA chain and subsequently cause its termination.[1][3] The strategic

incorporation of fluorine at key positions on the nucleoside sugar moiety enhances metabolic

stability, influences sugar conformation, and ultimately improves antiviral potency and

pharmacokinetic properties.[4][5]

The evolution of these drugs, from early candidates like 2'-deoxy-2'-fluorocytidine (2'-FdC) to

the groundbreaking approval of Sofosbuvir, highlights a successful structure-based drug design

and prodrug strategy.[6][7] Early compounds faced challenges such as rapid deamination or

inefficient intracellular phosphorylation, which were overcome by modifications like the addition

of a 2'-C-methyl group and the development of sophisticated phosphoramidate prodrugs that

ensure efficient delivery to the liver and conversion into the active triphosphate form.[1][4][6]
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The following table summarizes the in vitro efficacy and cytotoxicity of several key fluorinated

nucleosides against HCV. The data is primarily derived from cell-based HCV replicon assays,

which measure the inhibition of viral RNA replication.
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Compoun
d

Nucleosi
de Base

Key
Modificati
ons

EC₅₀ /
EC₉₀ (µM)

CC₅₀ (µM)

Target
HCV
Genotype
s

Notes

Sofosbuvir

(PSI-7977)
Uridine

2'-α-F, 2'-β-

C-Me,

Phosphora

midate

EC₅₀:

0.014 -

0.11[3][4]

>100[8]
Pan-

genotypic

FDA-

approved.

A highly

successful

phosphora

midate

prodrug

that is

efficiently

converted

to its active

triphosphat

e form in

hepatocyte

s.[7][9][10]

It has a

high barrier

to

resistance.

[11]

Mericitabin

e

(RG7128)

Cytidine

2'-α-F, 2'-β-

C-Me,

Prodrug

- -
Genotype

1

A prodrug

of PSI-

6130.

Developme

nt was

discontinue

d.[6]

PSI-6130 Cytidine 2'-α-F, 2'-β-

C-Me

EC₉₀: 4.6 -

5.4[5][8]

>100[6] Genotype

1b

A potent

inhibitor

but is

rapidly

converted

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.mdpi.com/1420-3049/29/10/2390
https://pmc.ncbi.nlm.nih.gov/articles/PMC11124531/
https://www.researchgate.net/publication/236613621_Evaluation_of_2'-a-fluorine_modified_nucleoside_phosphonates_as_potential_inhibitors_of_HCV_polymerase
https://pmc.ncbi.nlm.nih.gov/articles/PMC4542085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9620415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4231565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4270038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11546638/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2583432/
https://www.researchgate.net/publication/236613621_Evaluation_of_2'-a-fluorine_modified_nucleoside_phosphonates_as_potential_inhibitors_of_HCV_polymerase
https://pmc.ncbi.nlm.nih.gov/articles/PMC11546638/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567825?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


to the

inactive

uridine

analog

(PSI-6206)

by cytidine

deaminase

, limiting its

in vivo

efficacy.[6]

[12]

2'-Deoxy-

2'-

fluorocytidi

ne (2'-FdC)

Cytidine 2'-α-F
EC₉₀:

5.0[6][12]
>100[6][12]

Genotype

1b

An early-

stage

compound.

Showed

moderate

anti-HCV

activity but

had poor

selectivity.

[5][12]

PSI-

352938

(GS-0938)

Guanosine 2'-α-F, 2'-β-

C-Me,

Prodrug

EC₉₀:

1.37[6]

>100[6] Genotype

1b

A

guanosine-

based

prodrug

that

showed

potent

activity and

was

effective

against

some

resistant

strains.
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nt was
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discontinue

d due to

hepatic

toxicity.[6]

AT-527 Guanosine

2'-F, 2'-C-

Me,

Phosphora

midate

- -
Not

Specified

A double

prodrug of

2'-fluoro-2'-

C-

methylgua

nosine-5'-

monophos

phate that

demonstrat

ed potent

in vitro and

in vivo

activity

against

HCV.[4]

Mechanism of Action and Experimental Protocols
General Mechanism of Action
Fluorinated nucleoside inhibitors function as direct-acting antivirals (DAAs).[1] The process

begins with the oral administration of a prodrug, which is designed to increase bioavailability

and facilitate delivery to the liver.[9] Within hepatocytes, the prodrug moiety is cleaved, and the

nucleoside analog undergoes intracellular phosphorylation by host cell kinases to yield the

active 5'-triphosphate metabolite.[1][10] This active triphosphate form then competes with

natural nucleoside triphosphates for incorporation by the HCV NS5B polymerase into the

nascent viral RNA strand.[2] The presence of the 2'-fluoro and 2'-C-methyl modifications on the

sugar ring sterically hinders the formation of the next phosphodiester bond, thereby terminating

RNA chain elongation and halting viral replication.[1][2]
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Mechanism of fluorinated nucleoside inhibitors against HCV.

Key Experimental Protocols
1. HCV Replicon Assay (for EC₅₀ Determination)

This cell-based assay is the standard method for quantifying the antiviral activity of compounds

against HCV replication.

Objective: To determine the concentration of a compound that inhibits HCV RNA replication

by 50% (EC₅₀) or 90% (EC₉₀).

Cell Line: Human hepatoma cells (e.g., Huh-7) stably expressing an HCV subgenomic

replicon. These replicons contain the HCV non-structural genes (including NS5B) and a

reporter gene (e.g., luciferase) or a selectable marker.

Methodology:

Cell Plating: Seed the HCV replicon-containing cells into 96-well plates at a predetermined

density and allow them to adhere overnight.

Compound Treatment: Prepare serial dilutions of the test compound (e.g., fluorinated

nucleoside) in cell culture medium. Add the diluted compounds to the cells. Include a

positive control (e.g., a known HCV inhibitor) and a negative control (vehicle, e.g., DMSO).
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Incubation: Incubate the plates for a period that allows for multiple rounds of replication

(typically 48-72 hours) at 37°C in a humidified CO₂ incubator.

Quantification of Replication:

Luciferase Reporter: If using a luciferase replicon, lyse the cells and measure luciferase

activity using a luminometer. A decrease in luminescence corresponds to inhibition of

replication.

RT-qPCR: Extract total RNA from the cells and quantify HCV RNA levels using real-time

reverse transcription PCR (RT-qPCR).

Data Analysis: Plot the percentage of inhibition against the compound concentration. Use

a non-linear regression model (e.g., four-parameter logistic curve) to calculate the EC₅₀

and EC₉₀ values.

2. Cytotoxicity Assay (for CC₅₀ Determination)

This assay is performed in parallel to the efficacy assay to ensure that the observed antiviral

effect is not due to cell death.

Objective: To determine the concentration of a compound that reduces the viability of host

cells by 50% (CC₅₀).

Cell Line: The same host cell line used in the replicon assay (e.g., Huh-7) but without the

replicon.

Methodology:

Cell Plating & Treatment: Plate and treat cells with serial dilutions of the test compound

exactly as described for the replicon assay.

Incubation: Incubate for the same duration as the replicon assay (48-72 hours).

Viability Measurement: Add a viability reagent such as MTS (e.g., CellTiter 96 AQueous

One Solution) or resazurin (e.g., alamarBlue). These reagents are converted into colored

or fluorescent products by metabolically active cells.
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Data Acquisition: Measure the absorbance or fluorescence using a plate reader.

Data Analysis: Plot the percentage of cell viability against the compound concentration.

Use non-linear regression to calculate the CC₅₀ value. The selectivity index (SI),

calculated as CC₅₀ / EC₅₀, is a critical measure of the compound's therapeutic window.

Visualizing the Drug Discovery Workflow
The development of fluorinated nucleosides for HCV followed a logical progression, building

upon previous findings to improve potency, metabolic stability, and resistance profiles. This

workflow involves iterative cycles of design, synthesis, and biological evaluation.
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General workflow for discovery of anti-HCV nucleoside inhibitors.
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Logical evolution from 2'-FdC to Sofosbuvir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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